Cas no 407640-40-8 (2-(4-fluoro-2-methylphenyl)acetic acid)

2-(4-fluoro-2-methylphenyl)acetic acid Properties

Names and Identifiers

• 4-Fluoro-2-methylphenylacetic acid
• 2-(4-Fluoro-2-methylphenyl)acetic acid
• (4-Fluoro-2-methyl-phenyl)-acetic acid
• (4-fluoro-2-methylphenyl)acetic acid
• Benzeneacetic acid, 4-fluoro-2-methyl-
• PubChem4174
• KOZXQTAPRQFRLT-UHFFFAOYSA-N
• BBL101966
• STL555763
• SBB027289
• 5544AB
• AS00504
• Z982130478
• DTXSID30407543
• AC-1843
• EN300-1137690
• 407640-40-8
• AKOS000301907
• MFCD00049318
• SCHEMBL3172186
• CS-W006365
• FS-2029
• FT-0738815
• BB 0262159
• 2-(4-fluoro-2-methylphenyl)aceticacid
• CK2067
• (4-fluoro-2-methyl-phenyl)-acetic acid
• 2-(4-fluoro-2-methylphenyl)acetic acid
• +Expand

• MDL： MFCD00049318
• InChIKey： KOZXQTAPRQFRLT-UHFFFAOYSA-N
• Inchi： 1S/C9H9FO2/c1-6-4-8(10)3-2-7(6)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• SMILES： FC1C([H])=C([H])C(C([H])([H])C(=O)O[H])=C(C([H])([H])[H])C=1[H]

Computed Properties

• Exact Mass: 168.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 168.05865769g/mol
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.76120
• PSA: 37.30000
• Refractive Index: 1.526
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 285.6°C at 760 mmHg
• Melting Point: 96-99°C
• Flash Point: 126.5°C
• Density: 1.224

2-(4-fluoro-2-methylphenyl)acetic acid Security Information

2-(4-fluoro-2-methylphenyl)acetic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%